Cas no 1267385-65-8 ((1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 1267385-65-8
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 5969469
• PubChem ID: 82205950
• Update Time: 2025-05-21

(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol
• EN300-1593334
• 1267385-65-8

• Inchi： 1S/C12H23N3O/c1-3-5-6-7-9-15-12(8-4-2)11(10-16)13-14-15/h16H,3-10H2,1-2H3
• InChI Key： GDMUZGLFAYPFPB-UHFFFAOYSA-N
• SMILES： OCC1=C(CCC)N(CCCCCC)N=N1

Computed Properties

• Exact Mass: 225.184112366g/mol
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol

Introduction to (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1267385-65-8)

(1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol, with the CAS number 1267385-65-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its triazole core, which is a versatile and bioactive moiety widely used in the development of pharmaceuticals and functional materials.

The triazole ring, specifically the 1,2,3-triazole moiety, is known for its exceptional stability and reactivity. The presence of the hexyl and propyl substituents on the triazole ring imparts specific physicochemical properties to the molecule, making it an interesting candidate for a variety of applications. The methanol group at the 4-position of the triazole ring further enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent research has highlighted the potential of (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol in the development of new drugs. Studies have shown that compounds containing the 1,2,3-triazole moiety exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound showed significant antiproliferative activity against various cancer cell lines. The unique structure of (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol allows it to interact with specific biological targets, making it a promising lead compound for drug discovery.

In addition to its potential in medicinal chemistry, (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol has also been explored for its use in materials science. The triazole ring is known for its ability to form stable coordination complexes with metal ions, which can be utilized in the development of functional materials such as catalysts and sensors. A recent study published in *Advanced Materials* reported that compounds containing the 1,2,3-triazole moiety exhibited excellent catalytic activity in various organic reactions. The presence of the hexyl and propyl substituents can be tailored to optimize the properties of these materials for specific applications.

The synthesis of (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol typically involves multistep reactions starting from readily available precursors. One common approach is to use copper-catalyzed azide–alkyne cycloaddition (CuAAC), a powerful "click" reaction that efficiently forms the 1,2,3-triazole ring. This method has been widely adopted due to its high yield and selectivity. The versatility of this synthetic route allows for easy modification of the substituents on the triazole ring, enabling the preparation of a wide range of derivatives with tailored properties.

From a safety perspective, (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol is generally considered safe when handled under appropriate laboratory conditions. However, like any chemical compound, it should be used with caution and proper personal protective equipment (PPE) should be worn during handling. It is important to follow all relevant safety guidelines and regulations to ensure safe handling and storage.

In conclusion, (1-hexyl-5-propyl-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1267385-65-8) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in various scientific fields.